1H-Imidazole-1-ethanol, 5-hydroxy-2-methyl-

• IUPAC Name: 3-(2-hydroxyethyl)-2-methylimidazol-4-ol
• InChI: InChI=1S/C6H10N2O2/c1-5-7-4-6(10)8(5)2-3-9/h4,9-10H,2-3H2,1H3
• InChI Key: LZMYWADUAZIVFM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CCO)O
• Molecular Formula: C6H10N2O2
• DSSTOX Substance ID: DTXSID00768774
• Molecular Weight: 142.16 g/mol
• CAS RN: 138169-63-8

Description

1H-Imidazole-1-ethanol, 5-hydroxy-2-methyl- is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a derivative of histidine, an essential amino acid, and has been found to have potential applications in various fields such as biochemistry, pharmacology, and medicine.

Scientific Research Applications

• Synthesis of High-Performance Polymers

  • A study by Zhang Qinglon (2014) reported the synthesis of a novel compound related to 1H-Imidazole-1-ethanol, used for creating a new AB-type monomer of high-performance polymer modified by orderly hydroxy. This demonstrates its application in the development of advanced materials.

• Anti-urease Activity and Antimicrobial Properties

  • Research by Xi-Shou Huang et al. (2011) on a secnidazole derivative (a compound structurally related to 1H-Imidazole-1-ethanol) showed enhanced anti-urease activity, suggesting potential use in combating Helicobacter pylori infections.

• Development of ESIPT-Fluorophores

  • A 2021 study by N. Shekhovtsov et al. utilized 1-hydroxy-1H-imidazole-based compounds to create ESIPT-fluorophores, which are beneficial for advanced fluorescence applications.

• Exploration of Donor-Acceptor Capacities in Imidazole Rings

  • A. O. Eseola et al. (2012) conducted research on imidazole-based compounds, emphasizing the effect of electron-rich/electron-withdrawing substituents on the donor capacity of the imidazole N-base. This has implications for the design of new molecules in chemistry and material science.

• Insilico Designing and Synthesis as Antimicrobial Agents

  • In 2013, Rajkumar Mohanta and S. Sahu synthesized imidazole derivatives, including compounds structurally similar to 1H-Imidazole-1-ethanol, demonstrating their potential as antimicrobial agents.

• Synthesis of Optically Active 1H-Imidazole Derivatives

  • A study by M. Jasiński et al. (2008) explored the synthesis of new optically active 1H-imidazole derivatives, showing potential in stereochemical applications in organic synthesis.

• Luminescence Studies and Synthesis of ESIPT-Capable Compounds

  • N. Shekhovtsov et al. (2023) synthesized 1-hydroxy-4-(2-hydroxyphenyl)-5-methyl-2-(pyridin-2-yl)-1H-imidazole, demonstrating its application in luminescence and ESIPT (excited state intramolecular proton transfer) studies.

• Synthesis of Functionalized Imidazole Derivatives

  • Research by Beatriz Eguillor et al. (2011) on osmium NHC complexes from alcohol-functionalized imidazoles highlights the use of imidazole derivatives in organometallic chemistry and catalysis.

• Carbonyl Group Masking and Derivative Synthesis

  • A study by S. Ohta et al. (1984) explored the use of 1-methyl-2-(1′-hydroxyalkyl)-1H-imidazoles as a new type of masked form for the carbonyl group, showing its versatility in organic synthesis.

• Investigation of Alcohol Oxidation Mechanisms

  • A. V. Onciul and T. Clark (1993) conducted a study using molecular orbital theory to investigate the oxidation of alcohols at the active site of liver alcohol dehydrogenase, involving an imidazole component. This research contributes to the understanding of biochemical processes and enzyme mechanisms.